3-Fluoro-4'-iodobenzophenone

• IUPAC Name: (3-fluorophenyl)-(4-iodophenyl)methanone
• InChI: InChI=1S/C13H8FIO/c14-11-3-1-2-10(8-11)13(16)9-4-6-12(15)7-5-9/h1-8H
• InChI Key: IZINXWXMHNFTQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)C2=CC=C(C=C2)I
• Molecular Formula: C13H8FIO
• DSSTOX Substance ID: DTXSID60641519
• Molecular Weight: 326.10 g/mol
• CAS RN: 890098-27-8

Description

Molecular Structure Analysis

The molecular structure of 3-Fluoro-4’-iodobenzophenone consists of a benzophenone core with a fluorine atom and an iodine atom attached to its phenyl ring. More detailed structural analysis might require advanced spectroscopic techniques.

Physical And Chemical Properties Analysis

3-Fluoro-4’-iodobenzophenone is an off-white solid. More detailed physical and chemical properties such as melting point, boiling point, and density could not be found in the available resources.

Scientific Research Applications

• Vibrational Analysis and Non Linear Optical Activity

  • Field : Physics
  • Application : The compound is used in the study of non-linear optics.
  • Method : The study involves quantum chemistry calculations by density functional theory (DFT) with B3LYP using 6-311++G(d,p) basis set. FTIR and FT-Raman spectra are investigated and compared with the observed data.
  • Results : The observed HOMO-LUMO energy gap offers evidence for the presence of intermolecular interactions in the compound. The first order hyperpolarizability calculated by quantum calculations infers that the title compound was an efficient tool for future applications in the field of non-linear optics.

• Photoreduction Study

  • Field : Chemistry
  • Application : The compound is used in the study of photochemical reduction.
  • Method : Solutions of 4-bromo-4’-fluorobenzophenone were placed in a Rotating Rack Rayonet reactor at 350nm at intervals of 5, 15, 30 and 45 minutes.
  • Results : The study yielded a photoreduction quantum efficiency of 7.75%.

Additionally, 3-Fluoro-4’-iodobenzophenone is an important industrial and research chemical. Its unique physical and chemical properties, potential biological activities, and the ability to synthesize and characterize the compound using advanced analytical methods have increased its demand and use.

Additionally, 3-Fluoro-4’-iodobenzophenone is an important industrial and research chemical. Its unique physical and chemical properties, potential biological activities, and the ability to synthesize and characterize the compound using advanced analytical methods have increased its demand and use.

Safety And Hazards

While specific safety and hazard information for 3-Fluoro-4’-iodobenzophenone is not available, similar compounds are considered hazardous by the 2012 OSHA Hazard Communication Standard. They may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.